Cas no 62802-43-1 (2-chloro-N,N-dimethylpyrimidin-5-amine)

• Product Name: 2-chloro-N,N-dimethylpyrimidin-5-amine
• CAS No: 62802-43-1
• MF: C₆H₈ClN₃
• MW: 157.600819587708
• CID: 2105238
• PubChem ID: 593687
• Update Time: 2025-05-23

2-chloro-N,N-dimethylpyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N,N-dimethylpyrimidin-5-amine
• AB60172
• BS-17312
• DA-04258
• 62802-43-1
• CS-0161358
• 5-Pyrimidinamine, 2-chloro-N,N-dimethyl-
• SCHEMBL26658835
• 2-chloro-5-di-methylaminopyrimidine
• D80206
• DTXSID301285145
• Pyrimidine, 2-chloro-5-dimethylamino-
• 2-Chloro-N,N-dimethyl-5-pyrimidinamine #
• UGMFXGYBXGJBOO-UHFFFAOYSA-N
• AKOS006305791
• 2-Chloro-N,N-dimethyl-5-pyrimidinamine
• MFCD10697652

• Inchi： 1S/C6H8ClN3/c1-10(2)5-3-8-6(7)9-4-5/h3-4H,1-2H3
• InChI Key： UGMFXGYBXGJBOO-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)N(C)C

Computed Properties

• Exact Mass: 157.0406750g/mol
• Monoisotopic Mass: 157.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Boiling Point: 283.5±13.0 °C at 760 mmHg
• Flash Point: 125.3±19.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-chloro-N,N-dimethylpyrimidin-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-chloro-N,N-dimethylpyrimidin-5-amine

Introduction to 2-chloro-N,N-dimethylpyrimidin-5-amine (CAS No. 62802-43-1) in Modern Chemical Biology and Medicinal Chemistry

2-chloro-N,N-dimethylpyrimidin-5-amine, identified by the chemical abstracts service number 62802-43-1, is a versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the pyrimidine class, a scaffold widely recognized for its pharmacological significance due to its structural similarity to nucleic acid bases. The presence of a chloro substituent at the 2-position and an amine group at the 5-position enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-chloro-N,N-dimethylpyrimidin-5-amine features a six-membered aromatic ring containing two nitrogen atoms, with additional functional groups that contribute to its unique chemical properties. The chloro group (–Cl) at the 2-position is electron-withdrawing, influencing the electronic distribution of the ring and making it susceptible to nucleophilic substitution reactions. On the other hand, the N,N-dimethylamino group (–N(CH₃)₂) at the 5-position provides basicity and stability, facilitating further derivatization. These features make it an attractive building block for designing novel compounds with potential therapeutic applications.

In recent years, 2-chloro-N,N-dimethylpyrimidin-5-amine has been extensively studied for its role in developing small-molecule inhibitors targeting various biological pathways. One of the most compelling areas of research has been its application in cancer therapy. Pyrimidine derivatives have shown promise as kinase inhibitors due to their ability to mimic natural nucleobases and interfere with enzyme activity. Specifically, 2-chloro-N,N-dimethylpyrimidin-5-amine has been explored as a precursor in synthesizing inhibitors for tyrosine kinases, which are overexpressed in many cancer cell lines. Studies have demonstrated that derivatives of this compound can inhibit the proliferation of cancer cells by blocking signal transduction pathways critical for tumor growth and survival.

Moreover, recent advancements in medicinal chemistry have highlighted the potential of 2-chloro-N,N-dimethylpyrimidin-5-amine in addressing infectious diseases. The structural framework of pyrimidines makes them suitable candidates for developing antiviral and antibacterial agents. Researchers have reported the synthesis of novel analogs of this compound that exhibit potent activity against resistant strains of pathogens. The chloro substituent allows for further functionalization, enabling the creation of molecules with enhanced binding affinity to viral proteases or bacterial enzymes essential for pathogen replication. This underscores the compound's versatility as a pharmacophore in combating infectious diseases.

The synthesis of 2-chloro-N,N-dimethylpyrimidin-5-amine typically involves multi-step organic reactions starting from readily available pyrimidine precursors. Common synthetic routes include chlorination followed by N,N-dimethylation or direct functionalization at multiple positions on the pyrimidine ring. The choice of synthetic pathway depends on factors such as yield, purity, and scalability, which are critical for industrial applications. Advances in catalytic methods have further refined these processes, making it possible to produce 62802-43-1 with high efficiency and minimal environmental impact.

From a computational chemistry perspective, 2-chloro-N,N-dimethylpyrimidin-5-amine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of more effective derivatives. These studies have revealed that subtle modifications to the substituents can significantly alter binding affinity and selectivity, which are key determinants of drug efficacy and safety. Such findings are invaluable for guiding experimental efforts in medicinal chemistry.

The pharmaceutical industry has shown particular interest in leveraging 2-chloro-N,N-dimethylpyrimidin-5-amine for drug development due to its well-documented chemical properties and biological relevance. Several clinical trials have investigated derivatives of this compound as potential treatments for neurological disorders, autoimmune diseases, and metabolic conditions. While some early-phase trials have yielded promising results, further research is needed to fully elucidate their therapeutic potential and long-term safety profiles. Nonetheless, these studies highlight the compound's significance as a lead molecule in drug discovery initiatives.

Looking ahead, the future prospects for 2-chloro-N,N-dimethylpyrimidin-5-amine appear promising as new methodologies emerge in chemical biology and synthetic chemistry. Innovations such as flow chemistry and biocatalysis offer opportunities to streamline its synthesis while maintaining high quality standards. Additionally, interdisciplinary approaches combining computational modeling with experimental validation are expected to accelerate the discovery of novel derivatives with enhanced pharmacological properties.

In conclusion,2-chloro-N,N-dimethylpyrimidin-5-amine (CAS No: 62802-43-1) stands as a cornerstone compound in modern chemical biology and medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for designing molecules with therapeutic potential across diverse disease areas. As research continues to uncover new applications and synthetic strategies,62802-43-1 will undoubtedly remain at the forefront of scientific innovation.